4,4',4'',4''',4'''',4'''''-(9,10-Dihydro-9,10-[1,2]benzenoanthracene-2,3,6,7,14,15-hexayl)hexabenzoic acid

• IUPAC Name: 4-[5,11,12,17,18-pentakis(4-carboxyphenyl)-4-pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2(7),3,5,9(14),10,12,15(20),16,18-nonaenyl]benzoic acid
• InChI: InChI=1S/C62H38O12/c63-57(64)37-13-1-31(2-14-37)43-25-49-50(26-44(43)32-3-15-38(16-4-32)58(65)66)56-53-29-47(35-9-21-41(22-10-35)61(71)72)45(33-5-17-39(18-6-33)59(67)68)27-51(53)55(49)52-28-46(34-7-19-40(20-8-34)60(69)70)48(30-54(52)56)36-11-23-42(24-12-36)62(73)74/h1-30,55-56H,(H,63,64)(H,65,66)(H,67,68)(H,69,70)(H,71,72)(H,73,74)
• InChI Key: PZUNVLJATCTESM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC3=C(C=C2C4=CC=C(C=C4)C(=O)O)C5C6=C(C3C7=C5C=C(C(=C7)C8=CC=C(C=C8)C(=O)O)C9=CC=C(C=C9)C(=O)O)C=C(C(=C6)C1=CC=C(C=C1)C(=O)O)C1=CC=C(C=C1)C(=O)O)C(=O)O
• Molecular Formula: C62H38O12
• Molecular Weight: 975.0 g/mol

Description

4,4',4'',4''',4'''',4'''''-(9,10-Dihydro-9,10-[1,2]benzenoanthracene-2,3,6,7,14,15-hexayl)hexabenzoic acid is a useful research compound. Its molecular formula is C62H38O12 and its molecular weight is 975.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Organic Electronics and Photovoltaics : A study by Fasina et al. (2005) highlights that compounds similar to 4,4',4'',4''',4'''',4'''''-(9,10-Dihydro-9,10-[1,2]benzenoanthracene-2,3,6,7,14,15-hexayl)hexabenzoic acid have potential applications in the field of organic electronics and photovoltaics due to their unique optical properties and crystal structures (Fasina et al., 2005).

• Biological Activities : Research by Wu et al. (2009) on organotin(IV) complexes constructed from related compounds showed promising antibacterial and antitumor activities, suggesting potential medical applications (Wu et al., 2009).

• Polymer Science : Studies on polyesters derived from similar compounds, like the one conducted by Frazer et al. (1985), have shown the creation of high molecular weight, film-forming, amorphous polyesters with potential applications in material science (Frazer et al., 1985).

• Photoluminescent Materials : Kan et al. (2011) researched metal-organic frameworks based on derivatives of anthracene, including 9,10-bis(imidazol-1-ylmethyl)anthracene, which exhibit different structures and luminescent properties, indicating applications in photoluminescent materials (Kan et al., 2011).

• Synthesis of Fluorinated Polyimides : Ghosh and Banerjee (2009) synthesized new fluorinated polyimides from compounds related to this compound, showing high thermal stability and good solubility, which are important in advanced polymer applications (Ghosh & Banerjee, 2009).

• Anticancer and Antimalarial Activities : Hua et al. (2002) synthesized substituted 9,10-dihydro-9,10-[1,2]benzenoanthracene-1,4,5,8-tetrones, demonstrating their anticancer and antimalarial activities, which indicates their potential in pharmaceutical research (Hua et al., 2002).